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Compound of Interest

Compound Name: 7-Methyl-4-octanone

Cat. No.: B1618552 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of 7-Methyl-4-octanone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of 7-Methyl-4-octanone. The information is curated for researchers, scientists, and

professionals in drug development who require precise data for their work. This document

presents quantitative data in a structured format, details relevant experimental protocols, and

includes a logical workflow for the analysis of this compound.

Core Physicochemical Properties
7-Methyl-4-octanone is a branched-chain ketone with the molecular formula C9H18O.[1][2][3]

It is also known by synonyms such as Isoamyl n-propyl ketone.[2][4] The physicochemical

properties of 7-Methyl-4-octanone are summarized in the table below, providing a

consolidated view of its key characteristics.
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Property Value Unit Source(s)

Molecular Formula C9H18O [1][2][3]

Molecular Weight 142.24 g/mol [1][2][4][5]

Boiling Point 178.00 - 181 °C [4][6]

451.00 ± 4.00 K [5][7]

Vapor Pressure 0.913 mmHg @ 25°C (est.) [6]

1.012 hPa @ 20°C (est.) [4]

1.4476 hPa @ 25°C (est.) [4]

Flash Point 57.60 °C (est.) [6]

Water Solubility 457.7 mg/L @ 25°C (est.) [6]

logP (Octanol/Water

Partition Coefficient)
2.859 (est.) [6]

2.4 (XLogP3-AA) [1][2][4]

Refractive Index 1.415 [8]

Density 0.8258 g/cm³ (est.) [8]

Experimental Protocols
Accurate determination of physicochemical properties is fundamental in chemical research and

development. The following sections detail standard experimental methodologies for key

properties of liquid compounds like 7-Methyl-4-octanone.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. A common and effective method for determining the boiling point of a small liquid

sample is the Thiele tube method.

Apparatus:
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Thiele tube

Thermometer (calibrated)

Small test tube (e.g., Durham tube)

Capillary tube (sealed at one end)

Heat source (e.g., Bunsen burner)

Liquid paraffin or other suitable heating oil

Sample of 7-Methyl-4-octanone

Procedure:

Fill the Thiele tube with heating oil to a level just above the side arm.

Place a small amount of 7-Methyl-4-octanone into the small test tube.

Invert the sealed capillary tube and place it inside the test tube containing the sample.

Attach the test tube to the thermometer and immerse it in the Thiele tube, ensuring the

sample is level with the thermometer bulb.

Gently heat the side arm of the Thiele tube.[2][9]

Observe the capillary tube. As the temperature rises, a steady stream of bubbles will emerge

from the open end of the capillary tube.

Remove the heat source when a continuous stream of bubbles is observed.

The boiling point is the temperature at which the bubbling stops and the liquid just begins to

be drawn back into the capillary tube.[2][7]

Determination of Density
The density of a liquid can be determined using a pycnometer or a digital density meter, with

the latter being a more modern and precise method. The ASTM D4052 standard test method is
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widely used for this purpose.[5][10][11]

Apparatus:

Digital Density Meter

Syringe for sample injection

Sample of 7-Methyl-4-octanone

Cleaning solvents (e.g., acetone, ethanol)

Dry air or nitrogen source

Procedure:

Calibrate the digital density meter with dry air and deionized water at a known temperature.

Ensure the measuring cell of the density meter is clean and dry.

Inject the 7-Methyl-4-octanone sample into the measuring cell using a syringe, avoiding the

introduction of air bubbles.[10]

Allow the sample to equilibrate to the set temperature of the instrument.

The instrument will measure the oscillation period of a U-tube containing the sample and

calculate the density.

Record the density reading.

Clean the measuring cell thoroughly with appropriate solvents and dry it with a stream of air

or nitrogen after the measurement.

Determination of Refractive Index
The refractive index of a liquid is a measure of how much the path of light is bent, or refracted,

when it enters the liquid. An Abbe refractometer is a common instrument for this measurement.

[4][12][13]
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Apparatus:

Abbe refractometer

Constant temperature water bath

Dropper or pipette

Sample of 7-Methyl-4-octanone

Cleaning solvent (e.g., acetone or ethanol)

Soft lens tissue

Procedure:

Turn on the refractometer and the constant temperature water bath, setting it to the desired

temperature (e.g., 20°C or 25°C).

Clean the prism surfaces of the refractometer with a suitable solvent and a soft tissue.[4][12]

Using a dropper, apply a few drops of the 7-Methyl-4-octanone sample onto the lower

prism.[4][12]

Close the prisms firmly.

Adjust the eyepiece to bring the crosshairs into focus.

Rotate the coarse adjustment knob until the light and dark fields are visible in the eyepiece.

If a colored band is visible, adjust the chromaticity screw to obtain a sharp, colorless dividing

line.

Use the fine adjustment knob to center the dividing line exactly on the crosshairs.[4]

Read the refractive index value from the scale.

Clean the prism surfaces thoroughly after the measurement.
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Determination of Water Solubility
The solubility of a ketone in water can be determined by various methods. For sparingly soluble

compounds like 7-Methyl-4-octanone, a common approach involves creating a saturated

solution and then determining the concentration of the dissolved compound.

Apparatus:

Flask with a stopper

Magnetic stirrer and stir bar

Constant temperature bath or incubator

Centrifuge

Gas chromatograph with a flame ionization detector (GC-FID) or mass spectrometer (GC-

MS)

Volumetric flasks and pipettes for standard solutions

Procedure:

Add an excess amount of 7-Methyl-4-octanone to a known volume of deionized water in a

flask.

Seal the flask and place it in a constant temperature bath.

Stir the mixture vigorously for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is

reached and a saturated solution is formed.

After stirring, allow the mixture to stand undisturbed in the constant temperature bath to

allow the undissolved ketone to separate.

Centrifuge an aliquot of the aqueous phase to remove any suspended micro-droplets of the

undissolved ketone.

Carefully extract a known volume of the clear aqueous phase.
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Determine the concentration of 7-Methyl-4-octanone in the aqueous sample using a

suitable analytical method, such as GC-FID or GC-MS, by comparing the response to a

calibration curve prepared with standard solutions of known concentrations.

Logical Workflow for Analysis
The analysis of a compound like 7-Methyl-4-octanone, particularly in a quality control context

for flavor and fragrance applications, follows a structured workflow to ensure its identity, purity,

and consistency.[8][14][15][16][17]
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Analysis Workflow for 7-Methyl-4-octanone

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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